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Compound Name: 3-Bromo-5-nitroisonicotinaldehyde

Cat. No.: B12826809 Get Quote

An In-depth Technical Guide to 3-Bromo-5-
nitroisonicotinaldehyde
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data for 3-Bromo-5-nitroisonicotinaldehyde is not readily available

in published literature. The following guide presents predicted data for the target compound

and complements it with experimental data for the closely related analog, 3-Bromo-5-

nitrobenzaldehyde, to provide a valuable reference for researchers.

Introduction
3-Bromo-5-nitroisonicotinaldehyde is a substituted pyridine derivative with potential

applications in medicinal chemistry and materials science. Its trifunctional nature, featuring an

aldehyde, a bromo group, and a nitro group on a pyridine ring, makes it an attractive building

block for the synthesis of more complex molecules. The electron-withdrawing properties of the

nitro group and the bromine atom significantly influence the reactivity of the pyridine ring and

the aldehyde functionality. This guide provides a summary of its predicted physical and

chemical properties and offers insights into its synthesis and potential reactivity based on

analogous compounds.
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Due to the absence of experimental data for 3-Bromo-5-nitroisonicotinaldehyde, the

following tables summarize its predicted properties from computational models and provide

experimental data for the analogous compound, 3-Bromo-5-nitrobenzaldehyde.

Table 1: Predicted Physical and Chemical Properties of 3-Bromo-5-nitroisonicotinaldehyde

Property Value Source

Molecular Formula C₆H₃BrN₂O₃ PubChem[1][2]

Molecular Weight 230.01 g/mol PubChem

Monoisotopic Mass 229.9327 Da PubChem[2]

XlogP (predicted) 0.8 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 229.93269 g/mol PubChem

Topological Polar Surface Area 75.8 Å² PubChem

Heavy Atom Count 12 PubChem

CAS Number Not assigned

Table 2: Experimental Physical and Chemical Properties of 3-Bromo-5-nitrobenzaldehyde

(Analogous Compound)
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Property Value Source

Molecular Formula C₇H₄BrNO₃ Sigma-Aldrich

Molecular Weight 230.02 g/mol Sigma-Aldrich

Appearance
White to Almost white powder

to crystal

Tokyo Chemical Industry Co.,

Ltd.

Melting Point 101-106 °C
Sigma-Aldrich,

MySkinRecipes[3]

Boiling Point 306.9±27.0 °C (Predicted) ChemicalBook[4]

Density 1.8±0.1 g/cm³ ChemicalBook[4]

Solubility Soluble in Methanol ChemicalBook

CAS Number 355134-13-3 Sigma-Aldrich

Spectroscopic Data
No experimental spectroscopic data for 3-Bromo-5-nitroisonicotinaldehyde has been found.

The following is predicted mass spectrometry data. For reference, experimental ¹H NMR data

for 3-Bromo-5-nitrobenzaldehyde is also provided.

Table 3: Predicted Mass Spectrometry Data for 3-Bromo-5-nitroisonicotinaldehyde

Adduct m/z

[M+H]⁺ 230.93998

[M+Na]⁺ 252.92192

[M-H]⁻ 228.92542

[M+NH₄]⁺ 247.96652

[M+K]⁺ 268.89586

Source: PubChemLite[2]
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¹H NMR Data for 3-Bromo-5-nitrobenzaldehyde (Analogous Compound)

Solvent: DMSO-d₆

Shifts (δ): 10.09 (s, 1H), 8.79-8.55 (m, 2H), 8.51 (s, 1H)[4][5]

Synthesis and Reactivity
Proposed Synthesis of 3-Bromo-5-nitroisonicotinaldehyde

A plausible synthetic route to 3-Bromo-5-nitroisonicotinaldehyde can be extrapolated from

the established synthesis of 3-Bromo-5-nitrobenzaldehyde. The proposed starting material

would be 3-nitroisonicotinaldehyde.

Experimental Protocol for the Synthesis of 3-Bromo-5-nitrobenzaldehyde (Analogous

Compound)[4][5]

Reactants:

3-Nitrobenzaldehyde (1.0 g, 6.6 mmol)

N-Bromosuccinimide (NBS) (1.4 g, 7.9 mmol)

Concentrated Sulfuric Acid (4.0 mL)

Procedure:

Dissolve 3-nitrobenzaldehyde in concentrated sulfuric acid at room temperature.

Add N-bromosuccinimide portion-wise to the solution.

Heat the reaction mixture to 65 °C and maintain this temperature for 1 hour.

After cooling to room temperature, pour the reaction mixture slowly into ice water.

Collect the resulting precipitate by filtration.

The crude product can be purified by recrystallization from an ethyl acetate/petroleum

ether mixture.
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Expected Reactivity

The presence of a bromine atom makes 3-Bromo-5-nitroisonicotinaldehyde a suitable

substrate for various cross-coupling reactions, such as Suzuki, Stille, and Heck couplings,

allowing for the introduction of diverse substituents at the 3-position of the pyridine ring. The

nitro group can be reduced to an amino group, providing a handle for further functionalization,

such as amide bond formation or diazotization reactions. The aldehyde group is expected to

undergo typical reactions of aromatic aldehydes, including oxidation to a carboxylic acid,

reduction to an alcohol, and formation of imines and other condensation products.

Visualizations
Diagram 1: Proposed Synthesis Workflow for 3-Bromo-5-nitroisonicotinaldehyde
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Caption: A proposed workflow for the synthesis of 3-Bromo-5-nitroisonicotinaldehyde.

Diagram 2: Logical Relationship of Analogous Compounds
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Caption: Relationship between the target compound and its experimentally characterized

analogs.

Safety Information
While no specific safety data for 3-Bromo-5-nitroisonicotinaldehyde is available, the safety

precautions for the analogous 3-Bromo-5-nitrobenzaldehyde should be considered as a

minimum. It is harmful if swallowed and may cause skin, eye, and respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this or any related chemical. All work should be conducted

in a well-ventilated fume hood.

Conclusion
3-Bromo-5-nitroisonicotinaldehyde represents a promising, albeit understudied, chemical

entity for synthetic and medicinal chemistry. This guide provides a foundational understanding

of its predicted properties and potential synthetic pathways based on the best available data

from analogous compounds. Further experimental investigation is necessary to fully elucidate

its chemical behavior and unlock its potential for various applications. Researchers are

encouraged to use the provided information as a starting point for their investigations into this

and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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